Cas no 1807120-56-4 (3-Bromo-4-methylpyridine-5-acetonitrile)

3-Bromo-4-methylpyridine-5-acetonitrile structure
1807120-56-4 structure
Product Name:3-Bromo-4-methylpyridine-5-acetonitrile
CAS No:1807120-56-4
MF:C8H7BrN2
MW:211.058580636978
CID:4901562
Update Time:2023-08-20

3-Bromo-4-methylpyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-4-methylpyridine-5-acetonitrile
    • Inchi: 1S/C8H7BrN2/c1-6-7(2-3-10)4-11-5-8(6)9/h4-5H,2H2,1H3
    • InChI Key: VLJNLJXDAXLYHF-UHFFFAOYSA-N
    • SMILES: BrC1=CN=CC(CC#N)=C1C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 172
  • XLogP3: 1.6
  • Topological Polar Surface Area: 36.7

3-Bromo-4-methylpyridine-5-acetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029011962-250mg
3-Bromo-4-methylpyridine-5-acetonitrile
1807120-56-4 95%
250mg
$950.60 2022-03-31
Alichem
A029011962-1g
3-Bromo-4-methylpyridine-5-acetonitrile
1807120-56-4 95%
1g
$3,068.70 2022-03-31

3-Bromo-4-methylpyridine-5-acetonitrile Related Literature

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited